Cas no 2185590-50-3 (N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide)

• Product Name: N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide
• CAS No: 2185590-50-3
• MF: C₁₀H₁₅N₃O₄S₂
• MW: 305.373799562454
• CID: 5337828
• Update Time: 2025-05-19

N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(N-methylmethylsulfonamido)pyridin-3-yl)methyl)ethenesulfonamide
• N-[[2-[methyl(methylsulfonyl)amino]pyridin-3-yl]methyl]ethenesulfonamide
• N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide

• Inchi： 1S/C10H15N3O4S2/c1-4-19(16,17)12-8-9-6-5-7-11-10(9)13(2)18(3,14)15/h4-7,12H,1,8H2,2-3H3
• InChI Key： SMATVXNHQBPVRX-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C(=CC=CN=1)CNS(C=C)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 504
• XLogP3: -0.3
• Topological Polar Surface Area: 113

Additional information on N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide

Research Briefing on N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide (CAS: 2185590-50-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific protein-protein interactions (PPIs) and enzymatic pathways. Among these, the compound N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide (CAS: 2185590-50-3) has emerged as a promising candidate for therapeutic intervention in various diseases, particularly in oncology and inflammatory disorders. This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, mechanism of action, and potential applications.

The compound, characterized by its unique sulfonamide and pyridine moieties, has been identified as a potent inhibitor of key signaling pathways. Recent studies have demonstrated its ability to selectively target and modulate the activity of specific kinases and proteases, which play critical roles in cell proliferation and immune response. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 2185590-50-3 exhibits high affinity for the ATP-binding site of a kinase involved in tumor growth, leading to significant inhibition of cancer cell proliferation in vitro and in vivo.

In addition to its anticancer properties, N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide has shown potential in modulating inflammatory responses. A recent preclinical study highlighted its efficacy in reducing cytokine production and inflammatory markers in models of autoimmune diseases. The compound's dual functionality as both an anti-proliferative and anti-inflammatory agent positions it as a versatile tool for drug development.

From a synthetic chemistry perspective, the compound's structure presents both opportunities and challenges. Its sulfonamide group enhances solubility and bioavailability, while the pyridine ring contributes to its binding affinity. However, optimizing its pharmacokinetic properties remains an area of active research. Recent efforts have focused on derivatization and formulation strategies to improve its stability and delivery.

In conclusion, N-{[2-(N-methylmethanesulfonamido)pyridin-3-yl]methyl}ethene-1-sulfonamide represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological profile, and explore its potential in clinical settings. The compound's unique chemical features and biological activities make it a valuable subject of study in the field of chemical biology and drug discovery.